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molecular formula C11H13NO4 B8390835 (2,6-Dimethyl-3-nitrophenyl)methyl acetate

(2,6-Dimethyl-3-nitrophenyl)methyl acetate

Cat. No. B8390835
M. Wt: 223.22 g/mol
InChI Key: MFPNOMOEXONQIP-UHFFFAOYSA-N
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Patent
US04536591

Procedure details

A stirred solution of 2,6-dimethyl-3-nitrobenzene-1-methanol (51.3 g, 0.283 mole) and 25 ml of pyridine in 350 ml of toluene was warmed to 70°. During a ten minute period, acetyl chloride (22.2 g, 0.283 mole) was added to the reaction mixture. The reaction mixture was heated at 85° for 21/2 hours, then poured over 300 g of ice, and 100 ml of a 4N hydrochloric acid solution was added thereto. The organic phase was separated and washed with 100 ml of aqueous 2N hydrochloric acid, dried over anhydrous magnesium sulfate, and filtered. The solvent was removed from the filtrate under reduced pressure to give (2,6-dimethyl-3-nitrophenyl)methyl acetate (47.5 g) as an oil.
Name
2,6-dimethyl-3-nitrobenzene-1-methanol
Quantity
51.3 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
25 mL
Type
reactant
Reaction Step One
Name
toluene
Quantity
350 mL
Type
solvent
Reaction Step One
Name
acetyl chloride
Quantity
22.2 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
300 g
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
(2,6-dimethyl-3-nitrophenyl)methyl acetate

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[C:4]([CH3:11])[C:3]=1[CH2:12][OH:13].N1C=CC=CC=1.[C:20](Cl)(=[O:22])[CH3:21].Cl>C1(C)C=CC=CC=1>[C:20]([O:13][CH2:12][C:3]1[C:4]([CH3:11])=[CH:5][CH:6]=[C:7]([N+:8]([O-:10])=[O:9])[C:2]=1[CH3:1])(=[O:22])[CH3:21]

Inputs

Step One
Name
2,6-dimethyl-3-nitrobenzene-1-methanol
Quantity
51.3 g
Type
reactant
Smiles
CC1=C(C(=CC=C1[N+](=O)[O-])C)CO
Name
pyridine
Quantity
25 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
toluene
Quantity
350 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
acetyl chloride
Quantity
22.2 g
Type
reactant
Smiles
C(C)(=O)Cl
Step Three
[Compound]
Name
ice
Quantity
300 g
Type
reactant
Smiles
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was heated at 85° for 21/2 hours
Duration
2 h
ADDITION
Type
ADDITION
Details
was added
CUSTOM
Type
CUSTOM
Details
The organic phase was separated
WASH
Type
WASH
Details
washed with 100 ml of aqueous 2N hydrochloric acid
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The solvent was removed from the filtrate under reduced pressure

Outcomes

Product
Name
(2,6-dimethyl-3-nitrophenyl)methyl acetate
Type
product
Smiles
C(C)(=O)OCC1=C(C(=CC=C1C)[N+](=O)[O-])C
Measurements
Type Value Analysis
AMOUNT: MASS 47.5 g
YIELD: CALCULATEDPERCENTYIELD 75.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.